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Compound of Interest

Compound Name: Fenpropidin-d10

Cat. No.: B15558506

For researchers, scientists, and drug development professionals requiring high-purity, stable
isotope-labeled internal standards, Fenpropidin-d10 is a critical analytical tool. This technical
guide provides an in-depth overview of the commercial availability of Fenpropidin-d10, its key
specifications, and detailed experimental protocols for its application in analytical
methodologies.

Commercial Availability of Fenpropidin-d10

The primary supplier identified for Fenpropidin-d10 analytical standard is LGC Standards.
While other major suppliers of analytical standards, such as Merck (Sigma-Aldrich), Santa Cruz
Biotechnology, and Cayman Chemical, were investigated, their online catalogs did not list the
deuterated Fenpropidin-d10 at the time of this guide's compilation. Researchers are advised
to directly inquire with these suppliers for potential custom synthesis or availability.

A summary of the quantitative data for the commercially available Fenpropidin-d10 from LGC
Standards is presented in the table below for easy comparison.
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Experimental Protocols

Fenpropidin-d10 is primarily utilized as an internal standard in chromatographic techniques,

particularly in Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-

MS/MS) for the quantification of Fenpropidin in various matrices. The following is a detailed

methodology adapted from established analytical methods for Fenpropidin.[1][2][3]

Sample Preparation: Modified QUEChERS Method for

Soil Samples

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QUEChERS) method is a widely
adopted sample preparation technique for pesticide residue analysis.

o Extraction:

[¢]

[¢]

o

o

1 g of sodium chloride (NacCl).

Add 10 mL of acetonitrile.

Vortex the mixture for 1 minute to ensure thorough mixing.

Weigh 5 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

Add a salting-out mixture consisting of 4 g of anhydrous magnesium sulfate (MgSOa4) and
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o Immediately vortex for another minute to prevent the agglomeration of salts.

o Centrifuge the tube at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer 6 mL of the acetonitrile supernatant to a 15 mL d-SPE tube. This tube should
contain 900 mg of anhydrous MgSOa4 and 150 mg of Primary Secondary Amine (PSA).

o Vortex the d-SPE tube for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.
o Take a 1 mL aliquot of the final, cleaned extract.

o Filter the aliquot through a 0.22 pum syringe filter into an autosampler vial for UPLC-MS/MS
analysis.

UPLC-MS/MS Analysis

The enantioselective separation and detection of Fenpropidin and its deuterated internal
standard are performed on a UPLC system coupled with a tandem quadrupole mass
spectrometer.

UPLC Conditions:
e Column: Lux Cellulose-3[3]

» Mobile Phase: A mixture of methanol and 0.1% ammonia solution in a ratio of 88.3:11.7 (v/v)

[3]
e Flow Rate: 0.8 mL/min
e Column Temperature: 32.7 °C
e Injection Volume: 5 uL

MS/MS Conditions:
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 lonization Mode: Electrospray lonization (ESI), Positive
e Acquisition Mode: Multiple Reaction Monitoring (MRM)
e Capillary Voltage: 1.25 kV

e Source Temperature: 150 °C

e Desolvation Temperature: 500 °C

e Cone Gas Flow (Nitrogen): 50 L/h

o Desolvation Gas Flow (Nitrogen): 1000 L/h

e Collision Gas: Argon

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the analysis of Fenpropidin using
Fenpropidin-d10 as an internal standard.
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Caption: Workflow for Fenpropidin analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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